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Compound of Interest

Compound Name: Rhodamine WT

Cat. No.: B1214824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data

sheet (MSDS) information for Rhodamine WT. The content herein is curated to assist

researchers, scientists, and drug development professionals in the safe handling, application,

and disposal of this fluorescent tracer dye. This guide delves into the core safety and toxicity

data, presents detailed experimental methodologies for key toxicological assessments, and

visualizes critical safety workflows.

Chemical and Physical Properties
Rhodamine WT is a xanthene dye recognized for its high fluorescence and is commonly

utilized as a tracer in water systems.[1] It is essential to understand its physical and chemical

characteristics to ensure proper handling and storage.
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Property Value Reference

Physical State Liquid [2]

Appearance Dark red [2]

Odor No information available [2]

pH ~7 [3]

Specific Gravity 1.16 [2]

Solubility Miscible with water [2]

Flash Point Not flammable [3]

Stability Stable under normal conditions [2]

Toxicological Data
The toxicological profile of Rhodamine WT is a critical aspect of its safety assessment. The

following tables summarize the available data on its acute and aquatic toxicity, as well as its

genotoxic potential.

Acute Toxicity
Endpoint Species Value Reference

LD50 (Oral) Rat 500 mg/kg [3]

Acute Injection Mouse Low to moderate [2]

Aquatic Toxicity
No statistically significant effects were observed in several aquatic species at high

concentrations, indicating a lower toxicity profile compared to other rhodamine variants.[2][3][4]
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Test
Organism

Endpoint
Concentrati
on

Exposure
Duration

Result Reference

Raphidocelis

subcapitata

(Algae)

EC10 >91 mg/L 72 hours

No

statistically

significant

effects

[2][4]

Daphnia

magna

(Crustacean)

LC10 >100 mg/L 48 hours

No

statistically

significant

effects

[2][4]

Danio rerio

(Zebrafish

Embryo)

LC10 >200 mg/L 96 hours

No

statistically

significant

effects

[2][4]

Oyster Eggs -
1 µg/L to 10

mg/L
48 hours

Normal larval

development
[5]

Oyster

Larvae
-

1 µg/L to 10

mg/L
48 hours

No

abnormalities

in

development

[5]

Silver Salmon

(Smolt)
-

10 mg/L to

375 mg/L

up to 20.7

hours

No mortalities

or respiratory

problems

[5]

Donaldson

Trout (Smolt)
-

10 mg/L to

375 mg/L

up to 20.7

hours

No mortalities

or respiratory

problems

[5]

Genotoxicity
Rhodamine WT has shown some evidence of genotoxicity in in-vitro studies, though this was

not replicated in in-vivo animal studies.[2]
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Assay Type Test System Result Reference

Ames Test (Bacterial

Reverse Mutation)

Salmonella

typhimurium
Positive for mutations [2]

Chromosomal Effects

& DNA Damage

Cultured Mammalian

Cells
Weak inducer [2]

Chromosomal

Damage & Sperm

Abnormalities

Mice (in vivo)

No damage or

abnormalities

observed

[2]

Experimental Protocols
For clarity and reproducibility, this section details the methodologies used in the key aquatic

toxicity studies cited above.

Aquatic Toxicity Testing (Skjolding et al., 2021)
The aquatic toxicity of Rhodamine WT was assessed using a battery of standardized short-

term tests.[2][4]

Algal Growth Inhibition Test: The green algae Raphidocelis subcapitata was exposed to

various concentrations of Rhodamine WT for 72 hours. The inhibition of growth was

measured to determine the EC10 value.[2][4]

Crustacean Immobilization Test: The freshwater crustacean Daphnia magna was exposed to

a range of Rhodamine WT concentrations for 48 hours. The concentration at which 10% of

the population was immobilized (LC10) was determined.[2][4]

Fish Embryo Acute Toxicity (FET) Test: Zebrafish (Danio rerio) embryos were exposed to

different concentrations of the dye for 96 hours. The lethal concentration for 10% of the

embryos (LC10) was calculated based on observed mortality.[2][4]

Hazard Identification and Response
Understanding the potential hazards and the appropriate response is paramount for the safe

use of Rhodamine WT.
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Hazard Classification
Skin Irritation: Causes skin irritation.[4][5]

Eye Irritation: Causes serious eye irritation.[4][5]

Respiratory Irritation: May cause respiratory irritation.[4][5]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Get medical attention.[2][5]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[5]

Inhalation: Remove to fresh air. If symptoms occur, seek medical attention.[5]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Get medical attention if symptoms occur.[2][5]
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Caption: Hazard Identification and First Aid Response Workflow for Rhodamine WT.

Handling, Storage, and Disposal
Proper handling and storage procedures are essential to minimize exposure risks.

Handling: Avoid contact with skin, eyes, and clothing. Ensure adequate ventilation. Do not

eat, drink, or smoke when using this product.[5]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Keep away

from incompatible materials such as strong oxidizing agents.[2][5]

Disposal: Disposal should be in accordance with applicable regional, national, and local laws

and regulations. Contact a licensed professional waste disposal service.[3]
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Experimental Workflow and Signaling Pathways
While Rhodamine WT is not known to interact with specific biological signaling pathways in the

manner of a targeted drug, its potential for genotoxicity and cellular stress has been noted. The

following diagram illustrates a typical experimental workflow for assessing the aquatic toxicity of

a substance like Rhodamine WT.

Preparation

Exposure

Data Analysis

Prepare Rhodamine WT
Stock Solution

Create Serial Dilutions

Culture Test Organisms
(Algae, Daphnia, Zebrafish Embryos)

Expose Algae
(72h)

Expose Daphnia
(48h)

Expose Zebrafish Embryos
(96h)

Measure Algal
Growth Inhibition

Count Immobilized
Daphnia

Assess Embryo
Lethality

Calculate EC10/LC10
Values

Click to download full resolution via product page

Caption: A generalized experimental workflow for aquatic toxicity assessment of Rhodamine
WT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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